(Z)-6-hydroxy-2-((5-methylfuran-2-yl)methylene)-7-(morpholinomethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-2-[(5-methylfuran-2-yl)methylidene]-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C19H19NO5/c1-12-2-3-13(24-12)10-17-18(22)14-4-5-16(21)15(19(14)25-17)11-20-6-8-23-9-7-20/h2-5,10,21H,6-9,11H2,1H3/b17-10-
• InChI Key: HCKRDNBFIVYEMV-YVLHZVERSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol

Description

Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular formula of the compound is C19H19NO5 and its molecular weight is 341.363.

Scientific Research Applications

Synthesis and Chemical Properties

• A study reported the facile and inexpensive synthesis of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives via a one-pot reaction, highlighting the importance of benzofuran derivatives in medicinal chemistry and organic synthesis (Gao et al., 2011).
• Another research focused on benzofuran-morpholinomethyl-pyrazoline hybrids as vasorelaxant agents, indicating the potential of benzofuran derivatives in developing cardiovascular drugs (Hassan et al., 2014).

Pharmaceutical Applications

• Compounds based on benzofuran structures have been investigated for their anticholinesterase activities, offering insights into the development of treatments for neurodegenerative diseases such as Alzheimer's (Luo et al., 2005).

Material Science and Catalysis

• In material science, derivatives of benzofuran have been explored for their two-photon excited fluorescence properties, which could be beneficial for optical materials and sensors (Ma et al., 2013).
• Catalytic applications were discussed in the context of synthesizing highly functionalized benzofurans, indicating the role of benzofuran derivatives in organic synthesis and potential industrial applications (Schevenels & Markó, 2012).

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.